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molecular formula C10H12FNO2 B8562708 2-fluoro-N-methoxy-N,3-dimethylbenzamide

2-fluoro-N-methoxy-N,3-dimethylbenzamide

Cat. No. B8562708
M. Wt: 197.21 g/mol
InChI Key: NXJPYKFQUQPACN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07241791B2

Procedure details

Prepared according to Method A step A from 2-fluoro-3-methylbenzoic acid (5.0 g, 32.5 mmol), N,O-dimethylhydroxylamine hydrochloride (8.4 g, 87 mmol), oxalyl chloride (2.83 mL, 32.5 mmol) and 8 mL of pyridine to give the title compound (4.8 g) as an oil. Used as is in the next prep
Name
2-fluoro-3-methylbenzoic acid
Quantity
5 g
Type
reactant
Reaction Step One
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
8.4 g
Type
reactant
Reaction Step Two
Name
oxalyl chloride
Quantity
2.83 mL
Type
reactant
Reaction Step Three
Name
pyridine
Quantity
8 mL
Type
solvent
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[C:10]([CH3:11])=[CH:9][CH:8]=[CH:7][C:3]=1[C:4](O)=[O:5].Cl.[CH3:13][NH:14][O:15][CH3:16].C(Cl)(=O)C(Cl)=O>N1C=CC=CC=1>[F:1][C:2]1[C:10]([CH3:11])=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([N:14]([O:15][CH3:16])[CH3:13])=[O:5] |f:1.2|

Inputs

Step One
Name
2-fluoro-3-methylbenzoic acid
Quantity
5 g
Type
reactant
Smiles
FC1=C(C(=O)O)C=CC=C1C
Step Two
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
8.4 g
Type
reactant
Smiles
Cl.CNOC
Step Three
Name
oxalyl chloride
Quantity
2.83 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Step Four
Name
pyridine
Quantity
8 mL
Type
solvent
Smiles
N1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Prepared

Outcomes

Product
Name
title compound
Type
product
Smiles
FC1=C(C(=O)N(C)OC)C=CC=C1C
Measurements
Type Value Analysis
AMOUNT: MASS 4.8 g
YIELD: CALCULATEDPERCENTYIELD 74.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.